Cas no 1187828-95-0 (2-Oxopropyl 2-bromobenzoate)

• Product Name: 2-Oxopropyl 2-bromobenzoate
• CAS No: 1187828-95-0
• MF: C₁₀H₉BrO₃
• MW: 257.080662488937
• CID: 5079635
• Update Time: 2025-08-05

2-Oxopropyl 2-bromobenzoate Chemical and Physical Properties

Names and Identifiers

• 2-Oxopropyl 2-bromobenzoate

• Inchi： 1S/C10H9BrO3/c1-7(12)6-14-10(13)8-4-2-3-5-9(8)11/h2-5H,6H2,1H3
• InChI Key： QUJCJNOFWGZQIU-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(=O)OCC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 227
• XLogP3: 2.3
• Topological Polar Surface Area: 43.4

Additional information on 2-Oxopropyl 2-bromobenzoate

Introduction to 2-Oxopropyl 2-bromobenzoate (CAS No. 1187828-95-0)

2-Oxopropyl 2-bromobenzoate (CAS No. 1187828-95-0) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structural features, which include a bromobenzene moiety and an oxopropyl ester group. These functionalities endow the compound with a range of chemical properties that make it valuable for various applications.

The bromobenzene moiety in 2-Oxopropyl 2-bromobenzoate is particularly noteworthy due to its reactivity and versatility in synthetic transformations. Bromine is a potent leaving group, making this compound an excellent substrate for nucleophilic substitution reactions, such as Suzuki-Miyaura coupling and palladium-catalyzed cross-coupling reactions. These reactions are widely used in the synthesis of complex organic molecules, including pharmaceuticals and advanced materials.

The oxopropyl ester group in 2-Oxopropyl 2-bromobenzoate adds another layer of complexity to its chemical profile. The presence of the carbonyl group makes the compound susceptible to nucleophilic addition reactions, such as the formation of hemiacetals and acetals. Additionally, the ester functionality can be hydrolyzed under acidic or basic conditions to yield the corresponding carboxylic acid, which can further undergo a variety of chemical transformations.

Recent research has highlighted the potential of 2-Oxopropyl 2-bromobenzoate in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry explored the use of this compound as a building block for the synthesis of antiviral agents. The researchers found that derivatives of 2-Oxopropyl 2-bromobenzoate exhibited potent antiviral activity against several strains of influenza virus, making them promising candidates for further drug development.

In another study published in Organic Letters, scientists investigated the use of 2-Oxopropyl 2-bromobenzoate in the synthesis of conjugated polymers for organic photovoltaic (OPV) applications. The unique electronic properties of these polymers, derived from 2-Oxopropyl 2-bromobenzoate, were found to enhance the efficiency and stability of OPV devices. This research underscores the compound's potential in renewable energy technologies.

The physical properties of 2-Oxopropyl 2-bromobenzoate are also well-documented. It is a solid at room temperature with a melting point ranging from 65°C to 67°C. The compound is soluble in common organic solvents such as dichloromethane, ethyl acetate, and tetrahydrofuran (THF), but it has limited solubility in water. These solubility characteristics make it suitable for various synthetic protocols and purification methods.

Safety considerations are an important aspect when handling 2-Oxopropyl 2-bromobenzoate. While it is not classified as a hazardous material, it is advisable to follow standard laboratory safety protocols when working with this compound. This includes wearing appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats, as well as ensuring adequate ventilation in the laboratory environment.

In conclusion, 2-Oxopropyl 2-bromobenzoate (CAS No. 1187828-95-0) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique structural features and chemical properties make it an invaluable tool for researchers and chemists working in fields such as organic synthesis, medicinal chemistry, and materials science. Ongoing research continues to uncover new applications and possibilities for this versatile compound.